Cas no 1597795-24-8 ({[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine)

• Product Name: {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine
• CAS No: 1597795-24-8
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6279109
• PubChem ID: 115728786
• Update Time: 2025-05-23

{[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1597795-24-8
• {[1-(2-methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine
• EN300-800550
• {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine

• Inchi： 1S/C14H29NO/c1-4-13(5-2)15-12-14(10-11-16-3)8-6-7-9-14/h13,15H,4-12H2,1-3H3
• InChI Key： KPTIEIQNBCQSMQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNC(CC)CC)CCCC1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine

{[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine: A Comprehensive Overview

The compound {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine, identified by the CAS number 1597795-24-8, is a structurally complex organic amine with potential applications in various fields. This compound is characterized by its unique molecular architecture, which combines a cyclopentane ring substituted with a 2-methoxyethyl group and a pentan-3-yl group attached to an amine functional group. The molecule's structure suggests it may exhibit interesting chemical reactivity and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of amine-containing compounds in drug discovery and materials science. The presence of the cyclopentane ring in {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine suggests potential rigidity in the molecule, which could be advantageous in stabilizing specific conformations necessary for biological activity or catalytic applications. Additionally, the methoxy group introduces electron-donating effects, which may influence the compound's reactivity and solubility properties.

From a synthetic perspective, the preparation of this compound likely involves multi-step organic synthesis techniques. The incorporation of the cyclopentane ring may be achieved through cyclization reactions or via known cycloaddition processes. The substitution of the 2-methoxyethyl group onto the cyclopentane ring could involve nucleophilic substitution or alkylation reactions, depending on the specific starting materials and reaction conditions employed. The overall synthesis strategy would need to account for stereochemical considerations, given the potential for multiple stereoisomers at the pentan-3-yl position.

One area where {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine may find application is in catalysis. The amine functional group is known to act as a Lewis base, potentially coordinating with metal centers to form complexes with catalytic activity. Recent advancements in asymmetric catalysis have emphasized the role of chiral amines in facilitating enantioselective reactions. Given its structure, this compound could serve as a chiral ligand or catalyst precursor in transformations such as alkene epoxidation or enamine catalysis.

In the context of drug discovery, amine-containing compounds often play roles as bioisosteres or scaffolds for lead optimization. The cyclopentane ring in {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine provides a rigid framework that could mimic natural product motifs found in biologically active molecules. Furthermore, the methoxy group introduces hydrophilic character, which may enhance solubility and pharmacokinetic properties critical for drug candidates.

Recent research has also explored the use of similar compounds in polymer chemistry. The amine functionality can participate in polycondensation reactions to form polyamides or polyurethanes with tailored mechanical and thermal properties. The integration of such compounds into polymer networks could lead to materials with enhanced durability or responsiveness to external stimuli.

In terms of environmental considerations, understanding the degradation pathways of {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine is crucial for assessing its ecological impact. Biodegradation studies could reveal whether this compound undergoes microbial transformation under aerobic or anaerobic conditions, providing insights into its persistence in natural ecosystems.

Looking forward, collaborative efforts between chemists and computational scientists are expected to shed light on the electronic properties and reactivity profiles of this compound. Quantum chemical calculations could predict its interaction with biological targets or its suitability as a catalyst ligand, accelerating its translation into practical applications.

In conclusion, {[1-(2-Methoxyethyl)cyclopentyl]methyl}(pentan-3-yl)amine represents a versatile organic amine with promising potential across multiple disciplines. Its unique structure positions it as a valuable tool for advancing research in catalysis, materials science, and drug discovery. As scientific understanding deepens through experimental and computational studies, this compound is poised to contribute significantly to innovative solutions in these fields.